3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: (5Z)-3-ethyl-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O4S/c1-4-22-19(24)18(12-13-5-10-16(23)17(11-13)26-3)27-20(22)21-14-6-8-15(25-2)9-7-14/h5-12,23H,4H2,1-3H3/b18-12-,21-20?
• InChI Key: AKBISYOMKSJXCF-MORMLQEESA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)O)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)O)OC)SC1=NC3=CC=C(C=C3)OC

Description

3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as EMIT, is a synthetic compound with potential applications in medicinal chemistry. It is a thiazolidinone derivative that exhibits a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-bacterial properties.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one exerts its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing the expression of oncogenes. 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one's anti-inflammatory activity is thought to be due to its ability to inhibit the NF-κB signaling pathway. Finally, 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one's anti-bacterial activity is thought to be due to its ability to disrupt bacterial cell membrane integrity.
Biochemical and Physiological Effects:
3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and anti-bacterial activities, 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has also been shown to exhibit antioxidant activity, to inhibit the activity of acetylcholinesterase, and to modulate the expression of various genes involved in cell signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in a variety of assays. Additionally, 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is relatively easy to synthesize and is commercially available. However, one limitation of using 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in lab experiments is its potential toxicity. While 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to be relatively non-toxic in vitro, its toxicity in vivo is not well understood.

Future Directions

There are many potential future directions for 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one research. One area of interest is the development of 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one derivatives with improved potency and selectivity. Additionally, further studies are needed to elucidate the mechanism of action of 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one and to determine its toxicity in vivo. Finally, 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one's potential applications in drug discovery and development warrant further investigation.

Synthesis Methods

3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one can be synthesized by reacting 2-amino-4-methoxyphenol with 4-hydroxy-3-methoxybenzaldehyde in the presence of acetic acid to form the Schiff base. The Schiff base is then reacted with ethyl-2-bromoacetate to form the thiazolidinone ring. Finally, the thiazolidinone ring is reacted with 4-methoxyaniline to form 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one.

Scientific Research Applications

3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-cancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells. 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, 3-Ethyl-5-(4-hydroxy-3-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to exhibit anti-bacterial activity against both Gram-positive and Gram-negative bacteria.